4-[4-(Benzyloxy)-3-methylphenyl]-5-bromoimidazole-2-carbaldehyde

• Molecular Formula: C18H15BrN2O2
• Molecular Weight: 371.2 g/mol
• IUPAC Name: 5-bromo-4-(3-methyl-4-phenylmethoxyphenyl)-1H-imidazole-2-carbaldehyde
• InChI: InChI=1S/C18H15BrN2O2/c1-12-9-14(17-18(19)21-16(10-22)20-17)7-8-15(12)23-11-13-5-3-2-4-6-13/h2-10H,11H2,1H3,(H,20,21)
• InChI Key: AIKOGEBQVWVCMA-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C=CC(=C1)C2=C(NC(=N2)C=O)Br)OCC3=CC=CC=C3

Description

MFCD33022648 is a chemical compound with unique properties that make it valuable in various scientific and industrial applications. This compound is known for its stability and reactivity, which allows it to participate in a wide range of chemical reactions. Its molecular structure and functional groups contribute to its versatility and effectiveness in different fields.

Preparation Methods

The synthesis of MFCD33022648 involves several steps, each requiring specific conditions and reagents. Common synthetic routes include:

Mayer–rod coating: This method involves the application of a solution containing the compound onto a substrate using a Mayer rod.

Spin coating: In this technique, a solution of MFCD33022648 is deposited onto a spinning substrate, creating a uniform thin film as the solvent evaporates.

Spray coating: This method uses a spray nozzle to apply the compound solution onto a substrate, followed by drying and curing.

Vacuum filtration: This involves filtering a solution of the compound through a membrane under vacuum, resulting in a thin film on the membrane.

Chemical Reactions Analysis

MFCD33022648 undergoes various chemical reactions, including:

Oxidation: The compound can be oxidized using water radical cations, leading to the formation of quaternary ammonium cations.

Reduction: Reduction reactions can be facilitated by specific reagents and conditions, transforming the compound into different reduced forms.

Substitution: Substitution reactions involve replacing one functional group with another, often using specific catalysts and reagents.

Common reagents used in these reactions include water radical cations, hydroxyl radicals, and various catalysts. The major products formed depend on the specific reaction conditions and reagents used.

Scientific Research Applications

MFCD33022648 has a wide range of applications in scientific research, including:

Chemistry: It is used in the synthesis of complex molecules and as a reagent in various chemical reactions.

Biology: The compound is employed in biological studies to investigate cellular processes and molecular interactions.

Medicine: MFCD33022648 is used in drug development and pharmaceutical research to explore its potential therapeutic effects.

Industry: The compound is utilized in the production of advanced materials, coatings, and other industrial applications.

Mechanism of Action

The mechanism of action of MFCD33022648 involves its interaction with specific molecular targets and pathways. The compound can bind to certain proteins or enzymes, altering their activity and leading to various biological effects . The exact molecular targets and pathways depend on the specific application and context in which the compound is used.